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Compound of Interest

Compound Name: Methyl-PEG3-Ald

Cat. No.: B11895706 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of specialized chemical reagents like Methyl-PEG3-Aldehyde (m-PEG3-aldehyde) are

paramount for ensuring laboratory safety and environmental compliance. This guide provides a

comprehensive overview of the essential safety protocols and step-by-step disposal

procedures for this compound.

Chemical and Physical Properties
Methyl-PEG3-Aldehyde is a PEG-based linker commonly used in the synthesis of PROTACs

(Proteolysis Targeting Chimeras) and for the PEGylation of proteins and other biomolecules.[1]

[2] Its hydrophilic nature enhances the solubility of molecules in aqueous media.[1][2]
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Property Value Reference

Chemical Formula C8H16O4 [1]

Molecular Weight 176.21 g/mol

CAS Number 356066-46-1

Appearance Not Specified

Purity >95% to 99.83%

Solubility
Soluble in Water, DMSO,

DCM, DMF

Storage Conditions

Short term (days to weeks) at

0-4°C; Long term (months to

years) at -20°C. For stock

solutions, -80°C for 6 months

or -20°C for 1 month is

recommended.

Hazard Identification and Safety Precautions
According to the Global Harmonized System (GHS) classification, Methyl-PEG3-Aldehyde is

considered hazardous.

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Personal Protective Equipment (PPE) and Handling:
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Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.

Ensure accessible safety shower and eye wash stations.

Eye/Face Protection: Wear safety goggles or a face shield.

Skin Protection: Wear chemical-resistant gloves and protective clothing.

Respiratory Protection: Avoid breathing dust, fumes, gas, mist, vapors, or spray. If

necessary, use an approved mask or respirator.

General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke when

using this product. Contaminated clothing should be washed before reuse.

Experimental Protocol: Spill Management
In the event of a spill, follow these procedures:

Evacuate and Ventilate: Evacuate personnel from the immediate area and ensure adequate

ventilation.

Containment: Prevent further leakage or spillage. Keep the material away from drains and

water courses.

Absorption: For small spills, absorb the material with an inert absorbent such as vermiculite,

sand, or diatomite.

Collection: Place the absorbed material into a sealed, appropriate container for disposal.

Decontamination: Decontaminate surfaces and equipment by scrubbing with alcohol. Wash

the spill site after material pickup is complete.

Disposal Procedures
The disposal of Methyl-PEG3-Aldehyde and its waste must be conducted in accordance with

local, state, and federal regulations. Do not dispose of down the drain unless permitted by local

authorities. It is recommended to engage a licensed professional waste disposal company.

Step-by-Step Disposal Protocol:
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Waste Segregation: Collect waste Methyl-PEG3-Aldehyde and any contaminated materials

(e.g., absorbent, gloves, labware) in a dedicated, properly labeled, and sealed container.

Container Requirements: Ensure the waste container is chemically compatible with the

material, free from damage, and has a secure, leak-proof closure.

Storage of Waste: Store the sealed waste container in a well-ventilated and designated

chemical waste storage area, away from incompatible materials.

Professional Disposal: Arrange for the collection and disposal of the chemical waste through

a licensed and certified hazardous waste disposal company.

Documentation: Maintain records of waste generation and disposal in compliance with

regulatory requirements.

Below is a logical workflow for the proper disposal of Methyl-PEG3-Aldehyde.
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Caption: Workflow for the safe disposal of Methyl-PEG3-Aldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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